Cas no 55476-36-3 (2,4(1H,3H)-Pyrimidinedione,5-(diethylamino)-)
55476-36-3 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-(diethylamino)-
CAS No:55476-36-3
MF:C8H13N3O2
MW:183.207721471786
CID:366069
PubChem ID:3487741
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,5-(diethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,5-(diethylamino)-
- 5-(diethylamino)-1H-pyrimidine-2,4-dione
- 5-(Diethylamino)uracil
- 5-Diaethylamino-uracil
- 5-diethylamino-1H-pyrimidine-2,4-dione
- 5-diethylaminouracil
- AKOS006272480
- 2-Ethyl-5-nitrophenylsulfonylchloride
- EU-0068395
- 5-(diethylamino)pyrimidine-2,4(1H,3H)-dione
- DTXSID90392946
- 55476-36-3
- FT-0692631
-
- Inchi: 1S/C8H13N3O2/c1-3-11(4-2)6-5-9-8(13)10-7(6)12/h5H,3-4H2,1-2H3,(H2,9,10,12,13)
- InChI Key: QJNAQOWKHVJJHZ-UHFFFAOYSA-N
- SMILES: O=C1C(=CNC(N1)=O)N(CC)CC
Computed Properties
- Exact Mass: 183.10100
- Monoisotopic Mass: 183.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.4A^2
- XLogP3: 0.1
Experimental Properties
- Density: 1.2
- Refractive Index: 1.546
- PSA: 68.96000
- LogP: -0.09060
2,4(1H,3H)-Pyrimidinedione,5-(diethylamino)- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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